Cas no 2680542-18-9 (6-(Dimethylphosphoryl)-2,3-dihydropyridazin-3-one)

• Product Name: 6-(Dimethylphosphoryl)-2,3-dihydropyridazin-3-one
• CAS No: 2680542-18-9
• MF: C₆H₉N₂O₂P
• MW: 172.121621847153
• MDL: MFCD34186583
• CID: 5620050
• PubChem ID: 165943354
• Update Time: 2025-10-18

6-(Dimethylphosphoryl)-2,3-dihydropyridazin-3-one Chemical and Physical Properties

Names and Identifiers

• 6-(dimethylphosphoryl)-2,3-dihydropyridazin-3-one
• EN300-28310692
• 2680542-18-9
• 6-(Dimethylphosphoryl)-2,3-dihydropyridazin-3-one

• MDL： MFCD34186583
• Inchi： 1S/C6H9N2O2P/c1-11(2,10)6-4-3-5(9)7-8-6/h3-4H,1-2H3,(H,7,9)
• InChI Key： SSMGXDSWBREFCK-UHFFFAOYSA-N
• SMILES： P(C)(C)(C1C=CC(NN=1)=O)=O

Computed Properties

• Exact Mass: 172.04016453g/mol
• Monoisotopic Mass: 172.04016453g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.3
• Topological Polar Surface Area: 58.5Ų

Additional information on 6-(Dimethylphosphoryl)-2,3-dihydropyridazin-3-one

Introduction to 6-(Dimethylphosphoryl)-2,3-dihydropyridazin-3-one (CAS No. 2680542-18-9)

6-(Dimethylphosphoryl)-2,3-dihydropyridazin-3-one is a significant compound in the realm of pharmaceutical chemistry, characterized by its unique structural framework and potential biological activities. This heterocyclic compound belongs to the pyridazine class, incorporating a dimethylphosphoryl group, which imparts distinct chemical properties and reactivity. The systematic naming adheres to IUPAC conventions, ensuring clarity and precision in its identification within scientific literature and industrial applications.

The CAS number 2680542-18-9 serves as a unique identifier for this substance, facilitating its seamless integration into databases, regulatory filings, and research collaborations. As a member of the dihydropyridazine family, this molecule exhibits structural versatility that makes it a valuable scaffold for medicinal chemists exploring novel therapeutic agents. The presence of the dimethylphosphoryl moiety suggests potential interactions with biological targets, including enzymes and receptors, which are pivotal in drug design.

Recent advancements in computational chemistry have enabled researchers to predict the pharmacokinetic and pharmacodynamic profiles of such compounds with greater accuracy. Molecular docking studies indicate that 6-(Dimethylphosphoryl)-2,3-dihydropyridazin-3-one may interact with proteins involved in metabolic pathways, offering a rationale for its exploration in the development of enzyme inhibitors. This aligns with the broader trend in drug discovery toward targeting key metabolic enzymes to modulate disease processes.

In the context of contemporary pharmaceutical research, heterocyclic compounds like 6-(Dimethylphosphoryl)-2,3-dihydropyridazin-3-one have garnered attention due to their ability to mimic natural biomolecules while exhibiting improved binding affinities. The dihydropyridazine core is particularly noteworthy for its role in designing molecules with enhanced bioavailability and reduced toxicity. Preliminary in vitro assays suggest that derivatives of this compound may exhibit promising activity against inflammatory conditions by modulating cytokine production pathways.

The dimethylphosphoryl group introduces a phosphoryl moiety known for its role in phosphorylation cascades within cells. This functional group is frequently exploited in drug design to enhance binding interactions or to influence metabolic stability. In the case of 6-(Dimethylphosphoryl)-2,3-dihydropyridazin-3-one, the phosphoryl group may participate in hydrogen bonding or ionic interactions with biological targets, thereby increasing the compound's affinity for its intended receptor.

From a synthetic perspective, this compound represents an intriguing challenge for organic chemists due to its fused heterocyclic system. Modern synthetic methodologies have enabled more efficient access to such structures compared to traditional approaches. Catalytic hydrogenation and nucleophilic substitution reactions are commonly employed strategies in constructing the dihydropyridazine ring system. Additionally, protecting group strategies are essential to ensure regioselectivity during the introduction of the dimethylphosphoryl moiety.

The exploration of 6-(Dimethylphosphoryl)-2,3-dihydropyridazin-3-one extends beyond academic curiosity; it holds potential for industrial applications in the development of novel agrochemicals or specialty chemicals. The structural motifs present in this compound are reminiscent of molecules that exhibit herbicidal or fungicidal properties, suggesting its utility beyond pharmaceuticals. Further investigation into its derivatives could uncover new applications in crop protection and environmental management.

Regulatory considerations play a crucial role in advancing compounds like 6-(Dimethylphosphoryl)-2,3-dihydropyridazin-3-one from laboratory-scale synthesis to commercialization. Compliance with Good Manufacturing Practices (GMP) ensures that materials used in research and development meet stringent quality standards. Furthermore, toxicological assessments are imperative to evaluate potential risks associated with exposure to this compound at various stages of production and application.

The integration of green chemistry principles has also influenced the synthesis of such heterocyclic compounds. Solvent-free reactions and catalytic processes minimize waste generation while improving yield efficiency. These sustainable approaches align with global initiatives aimed at reducing the environmental footprint of chemical manufacturing processes.

Future directions for research on 6-(Dimethylphosphoryl)-2,3-dihydropyridazin-3-one may include exploring its role as an intermediate in multi-component reactions (MCRs). MCRs allow for rapid assembly of complex molecular architectures from simple precursors under mild conditions, streamlining synthetic routes and reducing costs associated with traditional multi-step syntheses.

In summary,6-(Dimethylphosphoryl)-2,3-dihydropyridazin-3-one (CAS No. 2680542-18-9) represents a structurally fascinating molecule with broad applications across pharmaceuticals and agrochemicals. Its unique combination of functional groups makes it a promising candidate for further investigation into both therapeutic and industrial uses.